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Compound of Interest

Compound Name: NH2-C4-NH-Boc

Cat. No.: B2487882

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mono-Boc protected butanediamine, scientifically known as tert-butyl (4-aminobutyl)carbamate
or N-Boc-1,4-diaminobutane, is a critical building block in modern organic and medicinal
chemistry. Its bifunctional nature, possessing a free primary amine and a protected primary
amine, allows for selective chemical modifications, making it an invaluable tool in the synthesis
of complex molecules. This guide provides an in-depth overview of its chemical properties,
synthesis, and diverse applications, with a focus on its role in drug discovery and development.

Chemical and Physical Properties

N-Boc-1,4-diaminobutane is a stable, versatile intermediate.[1] Its key properties are
summarized in the table below.
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Property Value References
CAS Number 68076-36-8 [11[2]13][4]
Molecular Formula C9H20N202 [11[2][3]
Molecular Weight 188.27 g/mol [1112][3]
Appearance Colorless to light yellow liquid [1]
Purity >97% or 298% (GC) [1][3]
Density 0.98 g/mL (Lit.) [1]
Refractive Index n20/D 1.460 (Lit.) [1]
Solubility Soluble in polar organic )
solvents
Storage 2-8°C [1]

Synthesis and Purification

The selective protection of one of the two primary amines in 1,4-diaminobutane is the key step
in the synthesis of mono-Boc protected butanediamine.

General Synthetic Workflow

The synthesis involves the reaction of 1,4-diaminobutane with di-tert-butyldicarbonate (Bocz0).
To favor the mono-protected product, the reaction is typically carried out with an excess of the
diamine and slow addition of the Boc anhydride under high-dilution conditions.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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